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Introduction
Tetrabutylammonium dichlorobromide (TBADCB) has emerged as an efficient and mild

reagent for the geminal bromochlorination of α-diazo carbonyl compounds. This method offers

a highly selective pathway to synthesize gem-bromo-chloro derivatives, avoiding the formation

of common dichlorination or dibromination byproducts.[1][2] The reaction proceeds under mild

conditions, catalyzed by copper(II) trifluoromethanesulfonate (Cu(OTf)₂), and utilizes the

commercially available and easy-to-handle TBADCB reagent.[2] This one-pot procedure is a

valuable tool for synthetic chemists, particularly in the development of complex molecules and

pharmaceutical intermediates.

Data Presentation
The following tables summarize the quantitative data for the geminal bromochlorination of

various α-diazo carbonyl compounds using Tetrabutylammonium Dichlorobromide.

Table 1: Optimization of Reaction Conditions for the
Geminal Bromochlorination of Ethyl 2-diazoacetoacetate
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Entry
Catalyst
(mol%)

Solvent
Temperature
(°C)

Yield (%)

1 None CH₂Cl₂ 40 No Reaction

2 Cu(hfacac)₂ (5) CH₂Cl₂ 40 85

3 Cu(OTf)₂ (5) CH₂Cl₂ 40 89

4 CuI (20) CH₂Cl₂ 40 Poor

5 Pd(OAc)₂ (5) CH₂Cl₂ 40 65

6 Pd₂(dba)₃ (5) CH₂Cl₂ 40 55

7 Rh₂(OAc)₄ (2) CH₂Cl₂ 10 91

8 Cu(OTf)₂ (5) CHCl₃ 40 89

9 Cu(OTf)₂ (5) Toluene 40
25 (+ 36% 4-

bromotoluene)

10 Cu(OTf)₂ (5) THF 40 65

11 Cu(OTf)₂ (5) Dioxane 40 60

Data sourced from Shariff, N., et al. (2015). Tetrahedron Letters.

Table 2: Substrate Scope for the Geminal
Bromochlorination of various α-Diazo Carbonyl
Compounds
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Entry Substrate Product Time (h) Yield (%)

1

Ethyl 2-

diazoacetoacetat

e

Ethyl 2-bromo-2-

chloroacetoaceta

te

2 89

2

Methyl 2-

diazoacetoacetat

e

Methyl 2-bromo-

2-

chloroacetoaceta

te

2 85

3

tert-Butyl 2-

diazoacetoacetat

e

tert-Butyl 2-

bromo-2-

chloroacetoaceta

te

2.5 82

4

1-Diazo-1-

phenylpropan-2-

one

1-Bromo-1-

chloro-1-

phenylpropan-2-

one

2 78

5

2-Diazo-1,3-

diphenylpropane-

1,3-dione

2-Bromo-2-

chloro-1,3-

diphenylpropane-

1,3-dione

2 88

6
Diethyl 2-

diazomalonate

Diethyl 2-bromo-

2-chloromalonate
2.5 80

7

N-Methoxy-N-

methyl-2-

diazoacetamide

N-Methoxy-N-

methyl-2-bromo-

2-

chloroacetamide

3 75

Reaction conditions: Substrate (1 mmol), TBADCB (1.2 mmol), Cu(OTf)₂ (5 mol%), CHCl₃ (5

mL), 40 °C. Data sourced from Shariff, N., et al. (2015). Tetrahedron Letters.
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General Protocol for the Geminal Bromochlorination of
α-Diazo Carbonyl Compounds
This protocol is a general procedure for the geminal bromochlorination of an α-diazo carbonyl

compound using Tetrabutylammonium Dichlorobromide.

Materials:

α-Diazo carbonyl compound (1.0 mmol)

Tetrabutylammonium Dichlorobromide (TBADCB) (1.2 mmol)

Copper(II) trifluoromethanesulfonate (Cu(OTf)₂) (0.05 mmol, 5 mol%)

Chloroform (CHCl₃) or Dichloromethane (CH₂Cl₂) (5 mL)

Round-bottom flask

Magnetic stirrer and stir bar

Heating mantle or oil bath with temperature control

Thin Layer Chromatography (TLC) plate

Silica gel for column chromatography

Solvents for column chromatography (e.g., ethyl acetate/hexane mixture)

Procedure:

To a dry round-bottom flask equipped with a magnetic stir bar, add the α-diazo carbonyl

compound (1.0 mmol), Tetrabutylammonium Dichlorobromide (1.2 mmol), and Copper(II)

trifluoromethanesulfonate (0.05 mmol).

Add chloroform or dichloromethane (5 mL) to the flask.

Stir the reaction mixture at 40 °C.
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Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

Upon completion of the reaction (typically within 2-3 hours), allow the mixture to cool to room

temperature.

Concentrate the reaction mixture under reduced pressure.

Purify the crude product by silica gel column chromatography using an appropriate eluent

system (e.g., a gradient of ethyl acetate in hexane) to afford the pure geminal

bromochlorinated product.

Visualizations
Reaction Mechanism
The geminal bromochlorination of α-diazo carbonyl compounds with Tetrabutylammonium
Dichlorobromide is catalyzed by a copper salt and is proposed to proceed through a metal

carbenoid intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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